Cyclohexanol, 2-((2-(3,4-dimethylphenyl)ethyl)amino)-6-phenoxy-, hydrochloride, (1-alpha,2-beta,6-beta)-
Cyclohexanol, 2-((2-(3,4-dimethylphenyl)ethyl)amino)-6-phenoxy-, hydrochloride, (1-alpha,2-beta,6-beta)-
Brand Name:
Vulcanchem
CAS No.:
108692-73-5
VCID:
VC20785868
InChI:
InChI=1S/C22H29NO4.ClH/c1-25-19-12-11-16(15-21(19)26-2)13-14-23-18-9-6-10-20(22(18)24)27-17-7-4-3-5-8-17;/h3-5,7-8,11-12,15,18,20,22-24H,6,9-10,13-14H2,1-2H3;1H/t18-,20+,22+;/m0./s1
SMILES:
COC1=C(C=C(C=C1)CCNC2CCCC(C2O)OC3=CC=CC=C3)OC.Cl
Molecular Formula:
C22H30ClNO4
Molecular Weight:
407.9 g/mol
Cyclohexanol, 2-((2-(3,4-dimethylphenyl)ethyl)amino)-6-phenoxy-, hydrochloride, (1-alpha,2-beta,6-beta)-
CAS No.: 108692-73-5
Cat. No.: VC20785868
Molecular Formula: C22H30ClNO4
Molecular Weight: 407.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 108692-73-5 |
|---|---|
| Molecular Formula | C22H30ClNO4 |
| Molecular Weight | 407.9 g/mol |
| IUPAC Name | (1R,2S,6R)-2-[2-(3,4-dimethoxyphenyl)ethylamino]-6-phenoxycyclohexan-1-ol;hydrochloride |
| Standard InChI | InChI=1S/C22H29NO4.ClH/c1-25-19-12-11-16(15-21(19)26-2)13-14-23-18-9-6-10-20(22(18)24)27-17-7-4-3-5-8-17;/h3-5,7-8,11-12,15,18,20,22-24H,6,9-10,13-14H2,1-2H3;1H/t18-,20+,22+;/m0./s1 |
| Standard InChI Key | HNCKRYWYTNBNCO-BHRDPBMWSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)CCN[C@H]2CCC[C@H]([C@@H]2O)OC3=CC=CC=C3)OC.Cl |
| SMILES | COC1=C(C=C(C=C1)CCNC2CCCC(C2O)OC3=CC=CC=C3)OC.Cl |
| Canonical SMILES | COC1=C(C=C(C=C1)CCNC2CCCC(C2O)OC3=CC=CC=C3)OC.Cl |
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